Cas no 7471-32-1 (Ethanone,1-(3-nitrophenyl)-, oxime)

Ethanone,1-(3-nitrophenyl)-, oxime structure
7471-32-1 structure
Product Name:Ethanone,1-(3-nitrophenyl)-, oxime
CAS No:7471-32-1
MF:C8H8N2O3
MW:180.16072177887
CID:574532
PubChem ID:5385362
Update Time:2025-04-19

Ethanone,1-(3-nitrophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3-nitrophenyl)-, oxime
    • 1-(3-Nitrophenyl)-1-ethanone oxime
    • DTXSID90419682
    • 1-(3-NITROPHENYL)ETHANONE OXIME
    • NSC403578
    • AKOS006243084
    • 7471-32-1
    • NSC-403578
    • Inchi: 1S/C8H8N2O3/c1-6(9-11)7-3-2-4-8(5-7)10(12)13/h2-5,11H,1H3/b9-6-
    • InChI Key: PDRKZXUNOXCETR-TWGQIWQCSA-N
    • SMILES: [O-][N+](C1=CC=CC(/C(/C)=N\O)=C1)=O

Computed Properties

  • Exact Mass: 180.05354
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.293
  • Boiling Point: 334.546°C at 760 mmHg
  • Flash Point: 156.128°C
  • Refractive Index: 1.578
  • PSA: 75.73
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd